Cas no 69573-60-0 (2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octadecyl ester, (2E)-)

2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octadecyl ester, (2E)- structure
69573-60-0 structure
Product Name:2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octadecyl ester, (2E)-
CAS No:69573-60-0
Molecular Formula:C27H44O4
Molecular Weight:432.63586
CID:391628
PubChem ID:5320237

2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octadecyl ester, (2E)- Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octadecyl ester, (2E)-
    • Octadecyl caffeate
    • octadecyl 3-(3,4-dihydroxyphenyl)prop-2-enoate
    • Caffeic acid n-octadecyl ester
    • [ "" ]
    • 69573-60-0
    • AKOS025287875
    • UNII-458UK7GX7M
    • 458UK7GX7M
    • trans-Caffeic acid stearyl ester
    • CS-0023393
    • FS-8770
    • HY-N3159
    • BDBM50479621
    • n-octadecyl ester
    • Octadecylcaffeate
    • 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octadecyl ester, (E)-; trans-Caffeic acid stearyl ester
    • SCHEMBL883450
    • CHEMBL471797
    • 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octadecyl ester, (E)-
    • octadecyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
    • n-octadecyl caffeate
    • OCTADECYL (2E)-3-(3,4-DIHYDROXYPHENYL)PROP-2-ENOATE
    • DA-76376
    • Octadecyl (2E)-3-(3,4-dihydroxyphenyl)acrylate
    • InChIKey: QYVZEPLDLPYECM-XUTLUUPISA-N
    • Inchi: InChI=1S/C27H44O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-31-27(30)21-19-24-18-20-25(28)26(29)23-24/h18-21,23,28-29H,2-17,22H2,1H3/b21-19+
    • SMILES: CCCCCCCCCCCCCCCCCCOC(=O)/C=C/c1ccc(c(c1)O)O

Computed Properties

  • Exact Mass: 432.32400
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 20
  • Monoisotopic Mass: 432.32395988g/mol
  • Heavy Atom Count: 31
  • Complexity: 449
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 11.1
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • LogP: 7.91570
  • PSA: 66.76000
  • Boiling Point: 560.9±40.0 °C at 760 mmHg
  • Melting Point: 110-112 ºC (chloroform )
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C
  • Flash Point: 175.5±20.8 °C
  • Solubility: Insuluble (2.4E-5 g/L) (25 ºC),
  • Color/Form: Powder
  • Density: 1.011±0.06 g/cm3 (20 ºC 760 Torr),

2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octadecyl ester, (2E)- Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AC93739-5mg
Octadecyl caffeate
69573-60-0 98.0%
5mg
$177.00 2024-04-19
TargetMol Chemicals
TN4691-5 mg
Octadecyl caffeate
69573-60-0 98%
5mg
¥ 950
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
O28470-5mg
Octadecyl 3-(3,4-dihydroxyphenyl)prop-2-enoate
69573-60-0
5mg
¥1600.0 2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN4691-1 mg
Octadecyl caffeate
69573-60-0
1mg
¥1795.00 2022-04-26

2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octadecyl ester, (2E)- Suppliers

BioBioPha
Audited Supplier Audited Supplier
(CAS:69573-60-0)
MR./MRS.:ZHENG JING LI
Phone:18788556290
Email:sales@mail.biobiopha.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:69573-60-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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